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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the inhibitory potency of Hexadecyl-CoA against

other known inhibitors of Adipose Triglyceride Lipase (ATGL), a key enzyme in cellular lipolysis.

The data presented is compiled from various experimental studies to offer an objective

overview for research and drug development purposes.

Introduction to ATGL and its Inhibition
Adipose Triglyceride Lipase (ATGL), also known as patatin-like phospholipase domain-

containing protein 2 (PNPLA2), is the rate-limiting enzyme in the hydrolysis of triacylglycerols

(TAGs) stored in cellular lipid droplets. This process, termed lipolysis, releases fatty acids and

glycerol, which are crucial for energy metabolism. Dysregulation of ATGL activity is associated

with various metabolic disorders, including obesity, type 2 diabetes, and non-alcoholic fatty liver

disease. Consequently, the inhibition of ATGL has emerged as a promising therapeutic strategy

for these conditions. This guide focuses on comparing the inhibitory potential of the

endogenous long-chain acyl-CoA, Hexadecyl-CoA, with other well-characterized synthetic

ATGL inhibitors.

Quantitative Comparison of ATGL Inhibitor Potency
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The inhibitory potency of various compounds against ATGL is typically quantified by their half-

maximal inhibitory concentration (IC50), representing the concentration of an inhibitor required

to reduce the enzyme's activity by 50%. The table below summarizes the reported IC50 values

for Hexadecyl-CoA and other notable ATGL inhibitors.

Inhibitor Target Species IC50 Value Selectivity Notes

Hexadecyl-CoA Not Specified
Potent Inhibition (near

complete at 50 µM)

Thioether analog of

acyl-CoA. Long-chain

acyl-CoAs are known

to inhibit ATGL.

Oleoyl-CoA Not Specified 33 µM[1]

Another long-chain

acyl-CoA, providing a

reference for the

potency of this class

of molecules.

Atglistatin Murine 0.7 µM[2][3][4]

Highly selective for

murine ATGL over

other lipases;

ineffective against

human ATGL.[5]

NG-497
Human, Rhesus

Monkey
1 µM

Selective for human

and rhesus monkey

ATGL; inactive against

murine, rat, and other

species' ATGL.

Cay10499 Human 66 nM (95% inhibition)

Non-selective lipase

inhibitor, also inhibits

HSL, MAGL, and

FAAH.

Orlistat
General Lipase

Inhibitor
Not specific for ATGL

A pan-lipase inhibitor

that also shows some

inhibitory activity

against ATGL.
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Signaling Pathway of ATGL Regulation and
Inhibition
The activity of ATGL is tightly regulated by various proteins and signaling pathways.

Understanding these regulatory mechanisms is crucial for the development of targeted

inhibitors.
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Activation Inhibition

PKA
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Activates

Diacylglycerol (DAG)

Hydrolyzes

Fatty Acid

Releases

Insulin

G0S2

Induces

Inhibits

Hexadecyl-CoA

Inhibits

Atglistatin

Inhibits

NG-497

Inhibits Triacylglycerol (TAG)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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